Cas no 67632-66-0 (Perchloricacid, trichloromethyl ester)

Perchloricacid, trichloromethyl ester structure
67632-66-0 structure
Product name:Perchloricacid, trichloromethyl ester
CAS No:67632-66-0
MF:CCl4O4
MW:217.820297241211
CID:529662
PubChem ID:56844140

Perchloricacid, trichloromethyl ester Chemical and Physical Properties

Names and Identifiers

    • Perchloricacid, trichloromethyl ester
    • Trichloromethyl perchlorate
    • Trichloromethyl perchlorate [Forbidden]
    • LogP
    • 67632-66-0
    • DTXSID601284710
    • Perchloric acid, trichloromethyl ester
    • Inchi: InChI=1S/CCl4O4/c2-1(3,4)9-5(6,7)8
    • InChI Key: JWQHSOBOERYWHT-UHFFFAOYSA-N
    • SMILES: C(OCl(=O)(=O)=O)(Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 215.8552
  • Monoisotopic Mass: 206.167065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 1.8933 (estimate)
  • Melting Point: -55°C
  • Boiling Point: 134°C at 760 mmHg
  • Flash Point: 34.8°C
  • PSA: 60.44

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